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Compound of Interest

Compound Name: 1-Bromo-5,5-dimethylhexane

Cat. No.: B3048165

Technical Guide: 1-Bromo-5,5-dimethylhexane

This document provides a concise technical overview of 1-Bromo-5,5-dimethylhexane,
focusing on its fundamental molecular properties. The information is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Molecular and Physical Properties

1-Bromo-5,5-dimethylhexane is an organic compound classified as a halogenated alkane.[1]
Its key identifiers and computed properties are summarized below.
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Property Value Source
Chemical Formula CsH17Br [1112][3][4]
Molecular Weight 193.13 g/mol [1]

193.12 g/mol [2][4]

193.127 g/mol [3]

IUPAC Name 1-bromo-5,5-dimethylhexane [1][2][5]
CAS Number 15898-91-6 [11[2][3][4]
Canonical SMILES Cc(Cc)(c)ceeeer [2][4]

QVIRTJIUPXFNSL-
InChl Key [2][5]
UHFFFAOYSA-N

Structural and Formulaic Relationship

The following diagram illustrates the logical connection between the compound's name, its
structural representation via SMILES, and its molecular formula.

1-Bromo-5,5-dimethylhexane

is represented by

SMILES Structure:

Molecular Formula:
C8H17Br

CC(C)(C)CCCCBr

Click to download full resolution via product page

Logical relationship of 1-Bromo-5,5-dimethylhexane properties.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols and information on specific signaling pathways involving 1-
Bromo-5,5-dimethylhexane are not readily available within the scope of general chemical
databases. Such information is typically found in specialized research publications focusing on
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the specific applications or reactions of the compound. As a relatively simple alkyl halide, it is
primarily used as a building block in organic synthesis rather than as a bioactive molecule with
defined signaling pathway interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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